molecular formula C11H14BrNO2S B8481497 Benzothiazolium, 3-(2-hydroxyethyl)-6-methoxy-2-methyl-, bromide CAS No. 63815-81-6

Benzothiazolium, 3-(2-hydroxyethyl)-6-methoxy-2-methyl-, bromide

Cat. No.: B8481497
CAS No.: 63815-81-6
M. Wt: 304.21 g/mol
InChI Key: YISSRLOWMOZAKJ-UHFFFAOYSA-M
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Description

Benzothiazolium, 3-(2-hydroxyethyl)-6-methoxy-2-methyl-, bromide is a useful research compound. Its molecular formula is C11H14BrNO2S and its molecular weight is 304.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

63815-81-6

Molecular Formula

C11H14BrNO2S

Molecular Weight

304.21 g/mol

IUPAC Name

2-(6-methoxy-2-methyl-1,3-benzothiazol-3-ium-3-yl)ethanol;bromide

InChI

InChI=1S/C11H14NO2S.BrH/c1-8-12(5-6-13)10-4-3-9(14-2)7-11(10)15-8;/h3-4,7,13H,5-6H2,1-2H3;1H/q+1;/p-1

InChI Key

YISSRLOWMOZAKJ-UHFFFAOYSA-M

Canonical SMILES

CC1=[N+](C2=C(S1)C=C(C=C2)OC)CCO.[Br-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 6-methoxy-2-methylbenzothiazole (1.82 g) and 2-bromoethanol (8.8 g) was stirred and heated in an oil bath at 120° C. for 74 hours. After cooling the reaction mixture to room temperature, adding ethyl acetate (25 ml) and stirring for 1 hour, the solid was filtered and collected. The solid was then dissolved in methanol (50 ml) and charcoal (0.5 g) was added. The charcoal was removed by passing through a pad of Celite. The solution was then concentrated to a small volume and triturated with ethyl acetate (100 ml). The solid was collected, washed with ethyl acetate (2×30 ml) and dried in an oven under high vacuum at 50° C. overnight to obtain 0.9 g (30%) of 4c.
Quantity
1.82 g
Type
reactant
Reaction Step One
Quantity
8.8 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step Two
Name
Yield
30%

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